3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 3-(4-methyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C14H13N3O4S2/c1-9-8-23(20,21)17(13(9)19)11-4-2-3-10(7-11)12(18)16-14-15-5-6-22-14/h2-7,9H,8H2,1H3,(H,15,16,18)
• InChI Key: WSFRVHZXBYSVTK-UHFFFAOYSA-N
• Canonical SMILES: CC1CS(=O)(=O)N(C1=O)C2=CC=CC(=C2)C(=O)NC3=NC=CS3
• Molecular Formula: C14H13N3O4S2
• Molecular Weight: 351.4 g/mol

Description

3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-1,3-thiazol-2-ylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is known for its unique chemical properties, which make it suitable for a wide range of applications.

Mechanism of Action

The mechanism of action of 3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-1,3-thiazol-2-ylbenzamide is not well understood. However, it is believed to exert its antibacterial and antifungal properties by inhibiting the synthesis of bacterial and fungal cell walls. It is also believed to exert its anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-1,3-thiazol-2-ylbenzamide have been studied extensively. It has been shown to have potent antibacterial and antifungal properties, making it effective against a wide range of bacterial and fungal strains. Additionally, it has been shown to have anti-inflammatory properties, which make it effective against inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-1,3-thiazol-2-ylbenzamide in lab experiments include its potent antibacterial and antifungal properties, as well as its anti-inflammatory properties. Additionally, it is relatively easy to synthesize on a large scale, making it a cost-effective option for researchers. However, the limitations of using this compound in lab experiments include the lack of understanding of its mechanism of action, as well as its potential toxicity.

Future Directions

There are several future directions for the research and development of 3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-1,3-thiazol-2-ylbenzamide. One potential direction is the development of new antibiotics and antifungal drugs based on this compound. Additionally, further research is needed to understand the mechanism of action of this compound, as well as its potential toxicity. Finally, there is potential for the development of new materials based on this compound, due to its unique chemical properties.

Synthesis Methods

The synthesis of 3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-1,3-thiazol-2-ylbenzamide involves the reaction of 4-methyl-1,2,3-thiadiazolidine-1,1-dioxide with 2-aminothiazole and 2-chlorobenzoyl chloride in the presence of a base. The reaction proceeds through the formation of an intermediate, which is subsequently converted to the final product through a series of chemical reactions. The synthesis of this compound is relatively straightforward, and it can be performed on a large scale.

Scientific Research Applications

The unique chemical properties of 3-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-1,3-thiazol-2-ylbenzamide make it suitable for a wide range of scientific research applications. One of the most significant applications of this compound is in the field of medicine. It has been shown to have potent antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics and antifungal drugs. Additionally, it has been shown to have anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as arthritis.